3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C17H28N2O2S/c1-12-7-8-15(9-13(12)2)22(20,21)18-14-10-16(3,4)19-17(5,6)11-14/h7-9,14,18-19H,10-11H2,1-6H3
• InChI Key: WIBMWVSRLZCNES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C)C
• Molecular Formula: C17H28N2O2S
• Molecular Weight: 324.5 g/mol
• Solubility: >48.7 [ug/mL] (The mean of the results at pH 7.4)

Description

“3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide” is a complex organic compound. It is an important intermediate for producing hindered amine light stabilizers (HALS), which can improve the performance of plastics in strong light environments with low toxicity and excellent synergistic effect.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N,N′-bis(2,2,6,6-tetramethyl-4-piperidinyl)-1,6-hexanediamine (DTMPA) involves the starting material 1,6-hexanediamine (HMDA) mixing with 2,2,6,6-tetramethyl-4-piperidinone (TAA), reacting with hydrogen in a micro fixed-bed reactor packed with 5% Pt/C catalyst to provide DTMPA in 85% isolated yield.

Molecular Structure Analysis

The molecular structure of “3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide” is complex due to the presence of multiple functional groups. The structure can be analyzed using various spectroscopic techniques.

Chemical Reactions Analysis

The compound can participate in various chemical reactions. For example, it can be used in the study of the formation of singlet oxygen in aerated dimethyl sulfoxide (DMSO) solutions of camptothecin (CPT) under irradiation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide” can be determined using various analytical techniques. For instance, its solubility in various solvents, melting point, boiling point, and refractive index can be determined.

Safety and Hazards

When handling “3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide”, it is recommended to wear protective gloves, safety glasses, and a protective mask. If the compound comes into contact with the skin or eyes, it should be washed off immediately with plenty of water and medical help should be sought. It should be stored in a dry, well-ventilated place, away from flammable and organic materials.

Future Directions

The future directions for “3,4-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide” could involve its use in the synthesis of new hindered amine light stabilizers (HALS) and other related compounds. There is also potential for exploring its use in other applications, such as in the medical field, as a bleaching agent, and as a cross-linking agent for epoxy resins.